Cas no 262350-51-6 (Debenzoylgalloylpaeoniflorin)

Debenzoylgalloylpaeoniflorin Properties

Names and Identifiers

• Debenzoylgalloylpaeoniflorin
• 262350-51-6
• AKOS040762990
• [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(1R,2S,3R,5R,6R,8S)-6-hydroxy-2-(hydroxymethyl)-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]oxan-2-yl]methyl 3,4,5-trihydroxybenzoate

• InChIKey： VUMDOEIOARUSRC-PUFBVGNSSA-N
• Inchi： InChI=1S/C23H28O14/c1-20-6-22(32)12-4-23(20,21(12,7-24)19(36-20)37-22)35-18-16(30)15(29)14(28)11(34-18)5-33-17(31)8-2-9(25)13(27)10(26)3-8/h2-3,11-12,14-16,18-19,24-30,32H,4-7H2,1H3/t11-,12-,14-,15+,16-,18+,19-,20+,21+,22-,23+/m1/s1
• SMILES： C[C@]12C[C@@]3([C@@H]4C[C@]1([C@@]4([C@H](O2)O3)CO)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)COC(=O)c6cc(c(c(c6)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 528.14790556g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 7
• Monoisotopic Mass: 528.14790556g/mol
• Heavy Atom Count: 37
• Complexity: 938
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Topological Polar Surface Area: 225Ų

Experimental Properties

• Boiling Point: 853.1±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 293.4±27.8 °C
• Color/Form: Powder
• Density: 1.9±0.1 g/cm3